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Compound Focus: Siguazodan

CAS No.: 115344-47-3

Cat. No.: S543181

Get Quote

The table below summarizes key physicochemical and handling data for Siguazodan from supplier catalogs

and a research article [1] [2] [3].

Property Details

CAS Number 115344-47-3 [2] [3]

Synonyms SKF 94836 [2] [3]

Molecular Formula C₁₄H₁₆N₆O [2] [3]

Molecular Weight 284.32 g/mol [2] [3]

Purity >99% (as supplied by commercial vendors) [2] [3]

Appearance White to off-white solid [2]

Primary Target &
Activity

Potent and selective Phosphodiesterase III (PDE-III) inhibitor (IC₅₀ = 117
nM) [2] [3]

Recommended Storage Solid: -20°C for 3 years; 4°C for 2 years [2].

Stock Solution Preparation & Storage
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Proper preparation of stock solutions is critical for maintaining stability and experimental reproducibility.

Solvent: Dimethyl sulfoxide (DMSO) [2] [3].
Solubility: 12.5 mg/mL (43.96 mM) in DMSO. Note: Supplier data indicates this may require

ultrasonication and warming to 60°C [2].
Aliquoting: Aliquot the stock solution into single-use vials immediately after preparation to minimize

freeze-thaw cycles [2].
Storage of Solution: Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month [2].

Suggested Stability Assessment Protocol

Since specific stability data is unavailable, you can establish an in-house stability profile using this High-

Performance Liquid Chromatography (HPLC) method.

Objective: To determine the chemical stability of Siguazodan under various storage conditions over
time.

Materials:
Siguazodan stock solutions in DMSO (e.g., 10 mM)

HPLC system with a UV/VIS detector
C18 reverse-phase column

Acetonitrile (HPLC grade) and Water (HPLC grade) for mobile phase
Method:

Preparation: Prepare Siguazodan stock solutions as described.
Storage Conditions: Aliquot and store samples under conditions you want to test:

-80°C (protected from light)
-20°C (protected from light)

4°C
Room temperature

Sampling: Analyze samples immediately after preparation (T=0) and at predetermined time
points (e.g., 1 day, 1 week, 2 weeks, 1 month, 3 months).

HPLC Analysis:
Mobile Phase: A gradient of water and acetonitrile (e.g., from 10% to 90% acetonitrile

over 20 minutes).
Flow Rate: 1.0 mL/min.

Detection: UV absorbance at a relevant wavelength (e.g., 254 nm).
Injection Volume: 10 µL.

Data Analysis: Monitor for the appearance of new peaks (degradants) and a decrease in the
main Siguazodan peak area. Calculate the percentage of parent compound remaining at each

time point compared to T=0.
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Frequently Asked Questions (FAQs)

Q1: What is the solubility of Siguazodan in aqueous buffers? Siguazodan has low aqueous solubility. For

cell-based assays, prepare a concentrated stock in DMSO first, then dilute into the aqueous buffer. The final

DMSO concentration should be kept as low as possible (typically ≤0.1%) to avoid cytotoxicity [2].

Q2: How many freeze-thaw cycles can Siguazodan stock solutions undergo? The supplier information

does not specify a limit. Best practice is to avoid freeze-thaw cycles altogether by aliquoting the stock

solution into single-use vials [2].

Q3: My Siguazodan solution has changed color. Is it still usable? The pure solid is described as white to

off-white [2]. Any significant color change in a solution (e.g., to yellow or brown) suggests chemical

degradation. It is not recommended to use discolored material for quantitative experiments.

Q4: Are there any known major degradants of Siguazodan? The available scientific and commercial

literature does not provide information on Siguazodan's degradation products. For critical work,

identification of degradants would require analytical studies like LC-MS.

Troubleshooting Guide

The following flowchart outlines a logical approach to diagnosing and resolving common Siguazodan-

related issues in your experiments.
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Siguazodan Experimental Troubleshooting

Unexpected Experimental Result

Check Stock Solution Storage Verify Solubility & Preparation Confirm Target & Selectivity Review Assay Conditions

Solution stored at room temp
or underwent multiple freeze-thaws?

Solution not fully clear
or precipitate formed?

Off-target effects suspected?
(e.g., on PDE4)

Cell type has high PDE3A/SLFN12
expression?

 No 

Degradation likely.
Prepare fresh aliquot,

store at -80°C.

 Yes 

 No 

Insufficient solubility.
Warm & sonicate.

Ensure final DMSO ≤0.1%.

 Yes 

 No 

Possible. Siguazodan is PDE3 selective
(IC50 117 nM). Test with a PDE4 inhibitor

as a control.

 Yes 

 No 

Novel cytotoxic mechanism
possible. Refer to literature.

 Yes 

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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